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Compound of Interest

Compound Name: Ioversol hydrolysate-1

Cat. No.: B033358 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemical compounds such as Ioversol hydrolysate-1.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to foster a safe and efficient research environment. While a specific Safety

Data Sheet (SDS) for Ioversol hydrolysate-1 is not readily available, this document leverages

safety data from the closely related parent compound, Ioversol injection, to provide

comprehensive procedural guidance. Ioversol hydrolysate-1 is a hydrolyzate of the non-ionic

iodinated contrast agent Ioversol and is intended for research use only.[1]

Personal Protective Equipment (PPE)
When handling Ioversol hydrolysate-1, appropriate personal protective equipment is crucial to

minimize exposure and ensure personal safety. The following PPE is recommended:

Eye and Face Protection: Safety glasses with side shields are essential to protect against

splashes.[2] In work areas, an eye wash fountain and quick-drench facilities should be

readily accessible.[2]

Skin Protection: Wear protective gloves and clean, body-covering clothing to prevent skin

contact.[2] Promptly remove the substance from skin, eyes, and clothing.[2]

Respiratory Protection: Under normal conditions with adequate ventilation, personal

respirator usage is not expected to be required.[2]
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Health Hazard Information
Based on the data for Ioversol injection, Ioversol hydrolysate-1 is not considered a hazardous

substance under the OSHA Hazard Communication Standard.[2] However, it is crucial to

adhere to good laboratory and personal hygiene procedures and avoid all unnecessary

exposure.[2]

Potential Health Effects:

Eye Contact: Splashes may cause mechanical irritation, although no adverse effects are

expected.[2]

Skin Contact: No adverse health effects are expected.[3] Minor skin irritation may occur upon

contact.[3]

Ingestion: Swallowing large amounts may lead to gastrointestinal disturbances.[2][3]

Inhalation: Not expected to be a health hazard via inhalation.[2]

Chronic Exposure: No adverse effects are expected from chronic exposure.[2]

Allergies: Individuals with an allergy to iodine or iodinated substances may experience an

allergic reaction.[4]

First Aid Measures
Immediate and appropriate first aid is critical in the event of accidental exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. If irritation

develops, seek medical attention.[2]

Skin Contact: Wash the exposed area with soap and water. If irritation develops, get medical

advice.[2]

Ingestion: If large amounts are swallowed, give water to drink and seek medical advice.[2]

Inhalation: First aid measures are not expected to be required.[2]
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Physical and Chemical Properties
Understanding the physical and chemical properties of Ioversol hydrolysate-1 is essential for

safe handling and storage. The properties listed below are based on Ioversol injection.

Property Value

Appearance Clear, colorless to pale yellow solution[2]

Odor Odorless[2]

Solubility Very soluble in water[2]

Boiling Point Approximately 100°C (212°F)[2]

Melting Point Approximately 0°C (32°F)[2]

Stability
Stable under ordinary conditions of use and

storage. Light sensitive.[2]

Handling and Storage
Proper handling and storage procedures are vital to maintain the integrity of Ioversol
hydrolysate-1 and ensure a safe laboratory environment.

Handling: Handle in accordance with good industrial hygiene and safety practices.[3] Avoid

all unnecessary exposure.[2]

Storage: Store at 25°C (77°F), with excursions permitted to 15-30°C (59-86°F).[2] Protect

from light.[2]

Spill and Disposal Procedures
In the event of a spill, prompt and correct action is necessary to mitigate any potential hazards.

Spill Cleanup:

Small Spills: Can be mopped up or flushed to a sewer.
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Large Spills: Should be collected for disposal or absorbed with an inert material and

containerized for disposal.[2] Flush any remaining residue with copious amounts of water.[2]

Ensure compliance with local, state, and federal regulations.[2]

Disposal:

Collected spills may be flushed to the sewer with large amounts of water.[2]

Containerized material may be disposed of in an approved waste facility.[2] If the waste is

mixed with medical waste, such as blood or sharps, it must be handled as a biohazard and

disposed of accordingly.[2]

Emergency Spill Response Workflow
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Ioversol Hydrolysate-1 Spill Response
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Caption: Workflow for Ioversol Hydrolysate-1 Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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